N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C16H10ClN3OS2/c1-8-2-4-10(17)14-13(8)19-16(23-14)20-15(21)9-3-5-11-12(6-9)22-7-18-11/h2-7H,1H3,(H,19,20,21)
• InChI Key: DPGFTPXBKUFBNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C16H10ClN3OS2
• Molecular Weight: 359.9 g/mol

Description

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the benzothiazole family, which is known for its diverse biological activities. In

Scientific Research Applications

Synthesis and Chemical Transformations

• Chemical Synthesis Methods : A study by El’chaninov, Aleksandrov, and Stepanov (2018) detailed the synthesis methods involving benzothiazole derivatives, which are structurally similar to the compound . These methods could potentially be applied to the synthesis of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (El’chaninov, Aleksandrov, & Stepanov, 2018).

Biological Activities

• Antitumor Activity : Ostapiuk, Frolov, and Matiychuk (2017) synthesized and investigated a series of thiazole derivatives, revealing significant antitumor effects in some compounds. This suggests the potential of related benzothiazole derivatives, like the compound , in antitumor research (Ostapiuk, Frolov, & Matiychuk, 2017).
• Antibacterial and Antifungal Activities : Senthilkumar, Umarani, and Satheesh (2021) synthesized a benzothiazole derivative and evaluated its antibacterial and antifungal activities, indicating the potential use of similar compounds in antimicrobial research (Senthilkumar, Umarani, & Satheesh, 2021).

Pharmacological Screening

• Potential Antitumor Agents : Yoshida et al. (2005) designed and synthesized benzothiazole derivatives, demonstrating excellent inhibitory effects on tumor growth. This research highlights the relevance of benzothiazole compounds in the development of antitumor agents (Yoshida et al., 2005).

Miscellaneous Applications

• Chemical Reactivity and Transformations : Aleksandrov and El’chaninov (2017) studied the reactivity of benzothiazole derivatives, which could provide insight into the chemical behavior of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (Aleksandrov & El’chaninov, 2017).